The role of metal ions as enzyme effectors is considered. Data on inhibitory and activating effects of metal ions are summarised. The dual character of action of the effectors depending on their concentration and the nature of the enzyme is highlighted. The analytical applications of these effects are discussed. The bibliography includes 66 references.

The conditions of formation and structural features of gas hydrates are considered. The existing physicochemical models of formation of gas hydrates are analysed and an algorithm for calculating the parameters which influence the efficiency of gas purification is proposed. Theoretical values of dissociation pressure and water vapour pressure over the surface of mixed hydrated in mixtures of volatile inorganic hydrides are given as well as the distribution coefficients of the components between phases in the process of their formation. It is shown that the appearance of impurities in the form of gas hydrates in hydrides can markedly affect the efficiency of their refinement. The bibliography includes 43 references.

Data on hydrogenation of mechanical alloys and intermetallic compounds formed in the course of mechanical alloying and mechanical milling are generalised. It is shown that mechanochemical methods make it possible to solve a number of problems arising in the hydrogenation of metals and alloys and to synthesise novel hydrides and nanocomposite materials. The mechanism of hydrogenation of mechanical alloys is discussed. The bibliography includes 98 references.Data on hydrogenation of mechanical alloys and intermetallic compounds formed in the course of mechanical alloying and mechanical milling are generalised. It is shown that mechanochemical methods make it possible to solve a number of problems arising in the hydrogenation of metals and alloys and to synthesise novel hydrides and nanocomposite materials. The mechanism of hydrogenation of mechanical alloys is discussed. The bibliography includes 98 references.

The data on the synthesis, chemical transformations and practical use of aliphatic nitro alcohols published over the last 25 years are described systematically and analysed. The bibliography includes 316 references.

The results of simulations of the reactions and reactivity of fluoroalkenes by semiempirical and non-empirical methods of quantum chemistry are summarised. In addition to the isolated molecule approximation, methods based on the calculations of potential energy surfaces of reactions and transition states are used. The shortcomings of such calculations are analysed. The nature of chemical bonds in fluoroalkenes and the applicability of quantum chemistry methods for the calculation of their physicochemical and energy characteristics (with ionisation potentials and dipole moments as examples) are discussed. The bibliography includes 106 references.

Methods of synthesis, physicochemical and structural characteristics, and reactivity of 1,8-bis(dialkylamino)naphthalenes and some of their close analogues pertaining to the class of so-called 'proton sponges' are considered. The bibliography includes 154 references.

The problems in the use of rhenium compounds and supported mono-, bi-, and poly- metallic rhenium-containing catalysts for carrying out reactions involving the metathesis of alkenes and unsaturated functional compounds, the hydrogenation and dehydrogenation of hydrocarbons, the conversion of hydrocarbons and their industrial mixtures, and the hydrogenation of fractions comprising carboxyli acids and the products of the hydroformylation of synthetic aliphatic acid esters are examined. The characteristic features of the behaviour of platinum – rhenium/alumina catalysts under reforming conditions are described. The specificity of the action of rhenium heptasulfide in the hydrogenation reactions of condensed N-containing aromatic compounds and in the reductive C-alkylation of indoloisoquinoline by alcohols is noted. The bibliography includes 251 references.

The crystal structures of inorganic compounds comprising cationic complexes containing oxygen atoms coordinated tetrahedrally to metal atoms, or oxocentred groups [OM4], are considered. The linking of the [OM4] tetrahedra in the structures has been analysed and cationic complexes of different structures have been identified. The rules governing the linking of the [OM4] tetrahedra have been formulated and the cationic complexes have been subjected to a detailed systematic treatment on their basis. Data on the statistics of the bond lengths and bond angles in the [OM4] tetrahedra are presented. The bibliography includes 317 references.

Reactions of proton phototransfer in organic compounds and photochemical lasers based on these reactions are considered. A principle of operation of a photochemical laser is described. Selection criteria of acid-base systems to serve as active media in photochemical lasers are determined. A list of acid- base laser systems, conditions of their fabrication, and emission characteristics are collated. Specific losses in photochemical lasers are analysed. Methods of expanding the spectral range of tunable emission in the photochemical lasers are described. The bibliography includes 134 references.

Basic advances and prospects of further research in the field of the chemistry of nanoparticles are considered. The principal factors determining the unusual physicochemical properties of semiconductor nanoparticles are discussed. It is pointed out that the kinetics of chemical transformations on the surface and in the bulk of nanoparticles differs from that in infinite space. The classical equations of chemical kinetics can be used for the description of the processes on the surface of nanoparticles down to a size that exceeds the size of the reacting molecules by an order of magnitude. The large relative fraction of surface atoms in nanoparticles determines the size dependences of the melting temperature and pressure at which the crystal lattice of a semiconductor rearranges (i.e., a phase transition occurs in the semiconductor crystal). Because of the comparable size of nanoparticles and the delocalisation radii of charge carriers non-linear optical effects arise and the redox properties and optical characteristics of nanoparticles become dependent on their size. The bibliography includes 219 references.

The basic problems of computer simulation of mass and charge transfer in electrochemical processes such as electrocrystallisation and corrosion of metals are analysed. Three main approaches to the simulation of electrochemical problems are considered: the Ising (lattice gas) model, molecular dynamics (MD) and Monte Carlo (MC) methods. The principal equations used in simulation techniques and examples of the simulation of particular systems are presented. The bibliography includes 136 references.

Data on the methods employed for cross-linking of DNA strands and for the synthesis of oligonucleotide duplexes with cross-links between strands are summarised. Existing methods are systematised; their advantages and drawbacks are discussed. The examples of applications of DNA duplexes with covalently cross-linked chains for the study of protein–nucleic acid recognition and mechanisms of action of nucleic acid-binding proteins for gaining information about the spatial structure of nucleic acids, and for the solution of other problems of molecular biology are given. The bibliography includes 131 references.

The review summarises and analyses recent results of studies into phase transitions in polymer solutions induced by mechanical fields. Processes of dynamic structure formation preceding phase transitions in shearing and longitudinal fields are described. The effect of molecular weight, chain flexibility, and concentration of the polymer, shear stress (rate), and surface energies of components on the phase separation of polymer solutions in a mechanical field is considered. The theoretical concepts of phase transitions in polymer solutions under mechanical stress are analysed. The bibliography includes 186 references.

The methods of synthesis, properties, and reactivities of azo-compounds based on rhodanine and thiopropiorhodanine are examined. The possibilities of the wide scale practical employment of this series of reagents, including their modified and immobilised forms, in the analytical chemistry of platinum and heavy metals are discussed. The bibliography includes 115 references.

Data on the methods of synthesis, structures, and reactivity of organic derivatives of monocoordinated tellurium, namely, compounds with C=Te bonds and phosphine tellurides R3P=Te, are described systematically and generalized. The use of the latter compounds as synthetic equivalents of elemental tellurium for the preparation of metal tellurides is considered. The bibliography includes 139 references.

Published data on the synthesis and properties of N-halohydroxylamine derivatives are described systematically and analysed. The bibliography includes 123 references.

The state-of-the-art of investigations in the field of catalysis of biological oxidation of saturated hydrocarbons by molecular oxygen and simulation of this process based on metal complexes is reviewed. The bibliography includes 296 references.

Results of studies on the radiation-chemical transformations of cellulose, its ethers, and some other polysaccharides (xylan, starch, dextran, chitin, chitosan, and heparin) are discussed. Ionising radiation causes the degradation of these compounds accompanied by decomposition of the pyranose ring and formation of compounds with carbonyl and carboxy groups, as well as formation of hydrogen, carbon dioxide, and carbon monoxide. The efficiency of degradation increases considerably with temperature and depends on the structure of the polysaccharide and the nature of its substituents. A mechanism of the radiation-chemical transformations of cellulose and other polysaccharides is suggested. The prospects of using radiation-chemical methods for processing of cellulose and other polysaccharides in industry and agriculture are considered. The bibliography includes 213 references.

The review surveys numerous experimental data on the application of ureas in the syntesis of mono- and bi-cyclic nitrogen-containing heterocycles with the exception of pyrimidines and hydantoins. The methods of synthesis of phthalocyanines, diazepines, and diazocines from urea and its derivatives are also examined. The bibliography includes 220 references. The review surveys numerous experimental data on the application of ureas in the syntesis of mono- and bi-cyclic nitrogen-containing heterocycles with the exception of pyrimidines and hydantoins. The methods of synthesis of phthalocyanines, diazepines, and diazocines from urea and its derivatives are also examined. The bibliography includes 220 references.

Reactions of nitrogen nucleophiles with haloalkenes in which the halogen atom occupies α-position with respect to an electron-withdrawing group are considered. Primary attention is devoted to the elucidation of the dependence of the reaction path on the nature of the nucleophile and substrate and on the reaction conditions. Possible mechanisms of nucleophilic substitution of vinylic halogen atoms in alkenes with activating and leaving groups attached to the same carbon atom are discussed. The bibliography includes 169 references.